![molecular formula C11H12O2S B3329272 8-Methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one CAS No. 56933-64-3](/img/structure/B3329272.png)
8-Methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one
Overview
Description
8-Methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one, also known as Lu 5-HT1A, is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of thiepin derivatives and has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 8-Methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one involves its interaction with the 5-HT1A receptor. It acts as a partial agonist at this receptor, meaning that it activates the receptor to a lesser extent than the natural ligand serotonin. This results in a decrease in the activity of neurons that are regulated by the 5-HT1A receptor, which can have a range of effects depending on the specific neuronal population.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific neuronal populations that are affected. Some of the effects that have been observed include a decrease in anxiety-like behavior, an increase in social behavior, and an improvement in cognitive function. It has also been found to have neuroprotective effects and to be useful in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 8-Methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one in lab experiments is its high affinity for the 5-HT1A receptor, which allows for precise control over the specific neuronal populations that are affected. However, one limitation is that its effects can be variable depending on the specific experimental conditions, which can make it difficult to interpret results.
Future Directions
There are many potential future directions for research involving 8-Methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one. One area of interest is its potential use in the treatment of various neurological disorders, such as depression and anxiety. Another area of interest is its potential use as a tool for studying the role of serotonin in various physiological and pathological processes. Additionally, there is potential for the development of new compounds based on the structure of this compound that may have improved pharmacological properties.
Scientific Research Applications
8-Methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one has been extensively studied for its potential use in scientific research. It has been found to have a high affinity for the 5-HT1A receptor, which is a subtype of the serotonin receptor. This makes it a useful tool for studying the role of serotonin in various physiological and pathological processes.
properties
IUPAC Name |
8-methoxy-3,4-dihydro-2H-1-benzothiepin-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O2S/c1-13-8-4-5-9-10(12)3-2-6-14-11(9)7-8/h4-5,7H,2-3,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHHULCDRYSFPFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)CCCS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2,2'-Binaphthalene]-1,1',4,4'-tetrone, 3-hydroxy-](/img/structure/B3329216.png)
